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Compound of Interest

Compound Name: Trimethylsulfoxonium chloride

Cat. No.: B1346063

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of
trimethylsulfoxonium chloride, a versatile reagent in organic synthesis. The information is
presented to support its application in research and development, particularly in the
pharmaceutical and chemical industries.

Physicochemical Data

The core quantitative data for trimethylsulfoxonium chloride is summarized in the table
below, providing a clear reference for experimental design and execution.
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Identifier Value Source
Molecular Formula C3H9CIOS [1112]
Linear Formula (CH3)3Ss(ChHO

Molecular Weight 128.62 g/mol [1112][3]
CAS Number 5034-06-0 [1][3]
EC Number 225-724-6

Melting Point 226-229 °C [1]
Appearance White powder [2]
SMILES C--INVALID-LINK--(C)C.[CI-] [3]

Chemical Structure

The structural representation of trimethylsulfoxonium chloride is crucial for understanding its
reactivity and role in chemical transformations. The molecule consists of a central sulfur atom
double-bonded to an oxygen atom and single-bonded to three methyl groups, with a chloride
counter-ion.
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Click to download full resolution via product page
Caption: Chemical structure of Trimethylsulfoxonium chloride.

Experimental Considerations

While detailed experimental protocols are application-specific, the following general
considerations are pertinent when handling trimethylsulfoxonium chloride:

o Storage: The compound should be stored at room temperature under an inert atmosphere.[2]
It is important to keep the container tightly closed and in a dry environment.[3]

o Purity: Commercially available trimethylsulfoxonium chloride typically has a purity of 98%
or higher.[2]

o Reactivity: It is primarily used as a reagent for C-C bond formation. It serves as a
methylating agent and is utilized in the synthesis of sulfoxides and sulfones.[2]
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This guide serves as a foundational resource for professionals engaged in chemical synthesis
and drug development. For specific applications and detailed experimental procedures,
consulting peer-reviewed literature and established protocols is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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